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Compound of Interest

Compound Name: BPTU

Cat. No.: B15571646 Get Quote

For researchers, scientists, and drug development professionals working with BPTU (N-[([1,1'-

Biphenyl]-4-yl)methyl]-1,2-dihydro-5-fluoro-1-(2-furanylmethyl)-2-oxo-3-pyridinecarboxamide), a

P2Y1 allosteric antagonist, ensuring safe handling and disposal is paramount. As BPTU is a

novel research chemical, it should be treated as a substance with unknown hazards, and all

interactions should be approached with caution. This guide provides essential safety protocols

and logistical information to minimize risk and ensure a safe laboratory environment.

A complete Safety Data Sheet (SDS) for BPTU is not publicly available; however, product

information from suppliers indicates that the material should be considered hazardous. The

following recommendations are based on supplier data and general best practices for handling

novel chemical compounds.

Personal Protective Equipment (PPE)
When handling BPTU, a comprehensive PPE strategy is crucial to prevent exposure through

inhalation, ingestion, or skin and eye contact. The following table summarizes the required

PPE.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety Goggles or

Glasses
ANSI Z87.1-compliant

Protects against

splashes and airborne

particles.

Face Shield

Recommended when

a significant splash

hazard exists.

Provides broader

facial protection.

Hand Protection
Chemical-Resistant

Gloves
Nitrile or neoprene

Protects against

accidental skin

contact. Consult glove

manufacturer's

compatibility chart.

Body Protection Laboratory Coat

Standard or flame-

resistant depending

on other chemicals in

use.

Protects skin and

personal clothing from

contamination.

Respiratory Protection Fume Hood

Required for all

manipulations of

BPTU powder.

Minimizes inhalation

of airborne particles.

Respirator

NIOSH-approved

respirator may be

necessary for large

quantities or if a fume

hood is not available.

Consult with your

institution's safety

officer.

Provides additional

protection from

inhalation when

engineering controls

are insufficient.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is essential for the safe handling of BPTU.

Preparation and Handling:
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Designated Area: All work with BPTU should be conducted in a designated area, such as a

chemical fume hood, to contain any potential spills or airborne particles.

Avoid Inhalation: Handle BPTU powder exclusively within a certified chemical fume hood to

prevent inhalation.

Prevent Contact: Wear the appropriate PPE at all times to avoid skin and eye contact.

Personal Hygiene: Wash hands thoroughly with soap and water after handling BPTU, before

leaving the laboratory, and before eating, drinking, or smoking.[1]

Avoid Contamination: Do not eat, drink, or store food in areas where BPTU is handled.

Chemical Spill Workflow:

In the event of a BPTU spill, a clear and immediate response is critical. The following diagram

outlines the procedural steps for safely managing a spill.
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Immediate Actions

Don Appropriate PPE

Containment and Cleanup

Disposal

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill size and potential hazard

Wear:
- Double gloves (nitrile)

- Safety goggles and face shield
- Lab coat

- Respiratory protection (if outside fume hood)

Contain the spill with absorbent material

Carefully clean up the spill using appropriate tools

Decontaminate the area with a suitable solvent

Collect all contaminated materials in a sealed bag

Dispose of as hazardous waste according to institutional protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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